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Compound of Interest

(Triphenylphosphoranylidene)kete
Compound Name:
ne

Cat. No. B096259

An In-depth Technical Guide on the Spectroscopic Data of
(Triphenylphosphoranylidene)ketene

This technical guide provides a comprehensive overview of the spectroscopic data for
(Triphenylphosphoranylidene)ketene, a versatile ylide utilized in organic synthesis. The
information is tailored for researchers, scientists, and drug development professionals,
presenting key data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and
Mass Spectrometry (MS) in a clear and accessible format.

Spectroscopic Data

The following tables summarize the key spectroscopic data for
(Triphenylphosphoranylidene)ketene, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of
(Triphenylphosphoranylidene)ketene. The data presented below was obtained in
deuterochloroform (CDCIs).

Table 1: NMR Spectroscopic Data for (Triphenylphosphoranylidene)ketene
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_ ) ) Multiplicity &
Chemical Shift (d) in ) ]
Nucleus Coupling Constants Assignment
m
b (J) in Hz
6H (ortho-protons of
1H 7.77-7.64 m
P-Ph)

3H (para-protons of P-
7.63-7.55 m

Ph)

6H (meta-protons of
7.54-7.44 m

P-Ph)
13C 145.6 d,2JPC =43.0Hz CB (ketenic carbon)
132.3 S C-meta
132.2 S C-para
129.6 d, 1JPC =98.5 Hz C-ipso
128.8 d,3JPC =129 Hz C-ortho
-10.5 d, JJPC =185.4 Hz Ca (ylidic carbon)
aup 6.0 PPhs

Source: Organic Syntheses Procedure[1]

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the characteristic functional groups of

(Triphenylphosphoranylidene)ketene, particularly the highly diagnostic ketene stretching

vibration.

Table 2: IR Spectroscopic Data for (Triphenylphosphoranylidene)ketene
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Frequency (v) in cm~1 Intensity Assignment

2090 strong C=C=0 stretch (ketene)
1625 medium Phenyl C=C stretch
1436 medium Phenyl C=C stretch
1110 medium P-Ph stretch

Source: Organic Syntheses Procedure[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule,
confirming its molecular weight and elemental composition.

Table 3: Mass Spectrometry Data for (Triphenylphosphoranylidene)ketene

Parameter Value

Molecular Formula C20H1s0P[2][3][4]1[5]
Molecular Weight 302.31 g/mol [3][4][5]
Exact Mass 302.086052095 Da[?]
Monoisotopic Mass 302.086052095 Da[?]

Experimental Protocols

The following section details the methodologies for the synthesis and spectroscopic analysis of
(Triphenylphosphoranylidene)ketene.

Synthesis of (Triphenylphosphoranylidene)ketene

A detailed procedure for the preparation of (Triphenylphosphoranylidene)ketene from
(methoxycarbonylmethylene)triphenylphosphorane is available in Organic Syntheses.[1] The
synthesis involves the reaction of the starting phosphorane with sodium amide in toluene. The
progress of the reaction can be monitored by IR spectroscopy by observing the appearance of
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the strong product band at 2090 cm~* and the disappearance of the starting ylide band at 1616
cm~1[1]

Spectroscopic Analysis

e NMR Spectroscopy: tH, 13C, and 3P NMR spectra were recorded on a 400 MHz
spectrometer using CDCls as the solvent.[1]

» IR Spectroscopy: The IR spectrum was obtained using a potassium bromide (KBr) pellet.[1]

e Mass Spectrometry: High-resolution mass spectrometry is typically used to determine the
exact mass of the compound.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic
characterization of (Triphenylphosphoranylidene)ketene.
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Caption: Workflow for the spectroscopic characterization of
(Triphenylphosphoranylidene)ketene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic data of
(Triphenylphosphoranylidene)ketene (NMR, IR, Mass Spec)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b096259#spectroscopic-data-of-
triphenylphosphoranylidene-ketene-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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